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Compound of Interest

Compound Name: 2-Chloro-1,3,2-dioxaphospholane

Cat. No.: B043518 Get Quote

An In-depth Technical Guide to 2-Chloro-1,3,2-dioxaphospholane: Core Properties and

Applications

Introduction
2-Chloro-1,3,2-dioxaphospholane, with the CAS number 822-39-9, is a cyclic phosphite ester

of significant interest in organic synthesis.[1] It serves as a versatile reagent and an important

intermediate for the synthesis of a variety of organophosphorus compounds, including flame

retardants and biocompatible polymers like phosphocholine derivatives.[2] This guide provides

a comprehensive overview of its fundamental properties, synthesis, handling, and reactivity for

researchers, scientists, and professionals in drug development. This compound is also known

as cyclic ethylene chlorophosphite or ethylene chlorophosphite.[3]

Core Physical and Chemical Properties
2-Chloro-1,3,2-dioxaphospholane is a clear, colorless to slightly yellow liquid with a pungent

odor.[1] It is sensitive to moisture and should be stored under a nitrogen blanket in a cool, dry

place, typically refrigerated at 2-8°C.[1]
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Property Value Source

Molecular Formula C₂H₄ClO₂P [1]

Molecular Weight 126.48 g/mol

Appearance
Clear colorless to slightly

yellow liquid
[1]

Boiling Point 62 °C at 20 mmHg

Density 1.422 g/mL at 25 °C

Refractive Index n20/D 1.489

Solubility Soluble in water [1]

CAS Number 822-39-9 [1]

EINECS Number 212-499-4 [1]

Spectroscopic Data
The structure of 2-Chloro-1,3,2-dioxaphospholane and its derivatives has been confirmed by

various spectroscopic methods, including ³¹P NMR, ¹H NMR, and IR spectroscopy.[3][4][5]

Spectrum Key Features Source

³¹P NMR

The phosphorus-31 nucleus

provides a distinct signal

characteristic of a trivalent

phosphorus atom in this

chemical environment.

[4]

¹H NMR (in CDCl₃)

The proton NMR spectrum

shows signals corresponding

to the ethylene bridge protons.

[3]

IR

Infrared spectroscopy reveals

characteristic absorption

bands for the P-O-C and P-Cl

bonds.

[5]
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A related and often co-occurring compound is 2-Chloro-1,3,2-dioxaphospholane-2-oxide

(CAS 6609-64-9), the oxidized form.[6][7] It is crucial to distinguish between these two

compounds as their properties and reactivity differ. For instance, the 2-oxide has a higher

boiling point of 89-91 °C at 0.8 mmHg and a density of 1.55 g/mL at 25 °C.[7]

Experimental Protocols
Synthesis of 2-Chloro-1,3,2-dioxaphospholane
A common method for the synthesis of 2-Chloro-1,3,2-dioxaphospholane involves the

reaction of ethylene glycol with phosphorus trichloride.[4]

Materials:

Ethylene glycol

Phosphorus trichloride

Pyridine (or other tertiary amine base)

Anhydrous ether (or other suitable solvent)

Procedure:

A solution of ethylene glycol and pyridine in anhydrous ether is prepared in a reaction flask.

The flask is cooled to a low temperature (e.g., -16 to -17 °C).[4]

Phosphorus trichloride is added dropwise to the stirred solution while maintaining the low

temperature.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for approximately 1.5 hours.[4]

During the reaction, pyridine hydrochloride precipitates as a white solid.

The precipitate is removed by filtration.
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The desired product, 2-Chloro-1,3,2-dioxaphospholane, is isolated from the ethereal

solution by simple distillation.[4]

An alternative patented method aims to improve yield by removing the HCl byproduct. This is

achieved by blowing nitrogen gas through the phosphorus trichloride solution while ethylene

glycol is added dropwise.[2]

Safety and Handling
2-Chloro-1,3,2-dioxaphospholane is a reactive and hazardous chemical that requires careful

handling.

General Handling: Use only in a chemical fume hood.[1] Do not breathe vapor, mist, or gas.

[1] Avoid contact with skin, eyes, and clothing.[1]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection (goggles and face shield).[8][9] In case of insufficient ventilation, wear a

suitable respirator.[10]

Storage: Store in a cool, dry, well-ventilated place away from sources of ignition.[1] Keep the

container tightly closed under a nitrogen blanket.[1] It is recommended to store it

refrigerated.[1]

Hazards: This compound is water-reactive and combustible.[1][8] It is classified as causing

severe skin burns and eye damage.[8][11]

Fire Fighting: Do NOT use water directly on a fire involving this compound.[1] Use foam, dry

chemical, or carbon dioxide as extinguishing media.[1] Wear a self-contained breathing

apparatus and full protective gear.[1]

Reactivity and Applications
The high reactivity of 2-Chloro-1,3,2-dioxaphospholane is attributed to the presence of the

trivalent phosphorus atom and the P-Cl bond.[4] It is a key intermediate in the synthesis of

more complex organophosphorus compounds.[2]
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One of its primary reactions is oxidation to form 2-Chloro-1,3,2-dioxaphospholane-2-oxide.[7]

[12] This can be achieved by reacting it with molecular oxygen.[12] The resulting 2-oxide is a

crucial reagent for the synthesis of various biologically relevant molecules, including

phospholipids like phosphatidylcholines and their analogs, as well as UV-polymerizable lipids

and polyphosphoesters.[5][13]

Synthesis

Ethylene Glycol

2-Chloro-1,3,2-dioxaphospholane

Phosphorus Trichloride

Base (e.g., Pyridine)

2-Chloro-1,3,2-dioxaphospholane-2-oxide

Oxidation

Oxygen (O₂)

Synthesis of:
- Phospholipids

- Polyphosphoesters
- Other Organophosphorus Compounds

Reactant for

Click to download full resolution via product page

Synthesis and primary reactivity pathway of 2-Chloro-1,3,2-dioxaphospholane.

The following diagram illustrates a more detailed workflow for the synthesis of 2-Chloro-1,3,2-
dioxaphospholane.
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Experimental workflow for the synthesis of 2-Chloro-1,3,2-dioxaphospholane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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